Cas no 1934893-58-9 (3-(Butan-2-yl)oxane-3-carbaldehyde)
1934893-58-9 structure
Product Name:3-(Butan-2-yl)oxane-3-carbaldehyde
CAS No:1934893-58-9
MF:C10H18O2
MW:170.248723506927
CID:5692525
PubChem ID:131027376
Update Time:2025-09-26
3-(Butan-2-yl)oxane-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(Butan-2-yl)oxane-3-carbaldehyde
- EN300-1623482
- 1934893-58-9
- 3-Butan-2-yloxane-3-carbaldehyde
- 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(1-methylpropyl)-
-
- Inchi: 1S/C10H18O2/c1-3-9(2)10(7-11)5-4-6-12-8-10/h7,9H,3-6,8H2,1-2H3
- InChI Key: IPXBUMIUJBYBIB-UHFFFAOYSA-N
- SMILES: O1CCCC(C=O)(C1)C(C)CC
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.994±0.06 g/cm3(Predicted)
- Boiling Point: 235.3±23.0 °C(Predicted)
3-(Butan-2-yl)oxane-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1623482-1.0g |
3-(butan-2-yl)oxane-3-carbaldehyde |
1934893-58-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1623482-50mg |
3-(butan-2-yl)oxane-3-carbaldehyde |
1934893-58-9 | 50mg |
$948.0 | 2023-09-22 | ||
| Enamine | EN300-1623482-100mg |
3-(butan-2-yl)oxane-3-carbaldehyde |
1934893-58-9 | 100mg |
$993.0 | 2023-09-22 | ||
| Enamine | EN300-1623482-250mg |
3-(butan-2-yl)oxane-3-carbaldehyde |
1934893-58-9 | 250mg |
$1038.0 | 2023-09-22 | ||
| Enamine | EN300-1623482-500mg |
3-(butan-2-yl)oxane-3-carbaldehyde |
1934893-58-9 | 500mg |
$1084.0 | 2023-09-22 | ||
| Enamine | EN300-1623482-1000mg |
3-(butan-2-yl)oxane-3-carbaldehyde |
1934893-58-9 | 1000mg |
$1129.0 | 2023-09-22 | ||
| Enamine | EN300-1623482-2500mg |
3-(butan-2-yl)oxane-3-carbaldehyde |
1934893-58-9 | 2500mg |
$2211.0 | 2023-09-22 | ||
| Enamine | EN300-1623482-5000mg |
3-(butan-2-yl)oxane-3-carbaldehyde |
1934893-58-9 | 5000mg |
$3273.0 | 2023-09-22 | ||
| Enamine | EN300-1623482-10000mg |
3-(butan-2-yl)oxane-3-carbaldehyde |
1934893-58-9 | 10000mg |
$4852.0 | 2023-09-22 |
3-(Butan-2-yl)oxane-3-carbaldehyde Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
1934893-58-9 (3-(Butan-2-yl)oxane-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent